Cas no 54093-81-1 (Pyrimido[5,4-d]pyrimidine,2,6-dichloro-4,8-di-4-morpholinyl-)
54093-81-1 structure
Product Name:Pyrimido[5,4-d]pyrimidine,2,6-dichloro-4,8-di-4-morpholinyl-
CAS No:54093-81-1
MF:C14H16Cl2N6O2
MW:371.221839904785
CID:383070
PubChem ID:350775
Update Time:2025-04-19
Pyrimido[5,4-d]pyrimidine,2,6-dichloro-4,8-di-4-morpholinyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimido[5,4-d]pyrimidine,2,6-dichloro-4,8-di-4-morpholinyl-
- 4-(2,6-dichloro-4-morpholin-4-ylpyrimido[5,4-d]pyrimidin-8-yl)morpholine
- 2,6-Dichlor-4,8-dimorpholino-pyrimido[5,4-d]pyrimidin
- 2,6-dichloro-4,8-di-morpholin-4-yl-pyrimido[5,4-d]pyrimidine
- AC1L6WYE
- NSC515653
- DTXSID30325672
- NSC-515653
- SCHEMBL7930954
- 54093-81-1
-
- Inchi: 1S/C14H16Cl2N6O2/c15-13-18-10-9(11(19-13)21-1-5-23-6-2-21)17-14(16)20-12(10)22-3-7-24-8-4-22/h1-8H2
- InChI Key: CKEDESQLMAKPDI-UHFFFAOYSA-N
- SMILES: ClC1=NC2C(C(=N1)N1CCOCC1)=NC(=NC=2N1CCOCC1)Cl
Computed Properties
- Exact Mass: 370.07148
- Monoisotopic Mass: 370.0711792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 76.5Ų
Experimental Properties
- PSA: 76.5
- LogP: 1.52980
Pyrimido[5,4-d]pyrimidine,2,6-dichloro-4,8-di-4-morpholinyl- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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